1-Hexadecyl-3-methylimidazolium hexafluorophosphate

• IUPAC Name: 1-hexadecyl-3-methylimidazol-3-ium;hexafluorophosphate
• InChI: InChI=1S/C20H39N2.F6P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-19-18-21(2)20-22;1-7(2,3,4,5)6/h18-20H,3-17H2,1-2H3;/q+1;-1
• InChI Key: DJNNUHQUSQWCRM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCN1C=C[N+](=C1)C.F[P-](F)(F)(F)(F)F
• Molecular Formula: C20H39F6N2P
• DSSTOX Substance ID: DTXSID9049249
• Molecular Weight: 452.5 g/mol
• CAS No.: 219947-95-2

Description

1-Hexadecyl-3-methylimidazolium hexafluorophosphate, also known as this compound, is a useful research compound. Its molecular formula is C20H39F6N2P and its molecular weight is 452.5. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Azoles - Imidazoles - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ionic Liquids and Green Chemistry

1-Hexadecyl-3-methylimidazolium hexafluorophosphate, as part of the ionic liquid family, has been studied for its properties and implications in green chemistry. Ionic liquids like 1-butyl-3-methylimidazolium hexafluorophosphate have been identified as potential 'green solvents' due to their low volatility and potential for recyclability. However, studies have also cautioned about their potentially hazardous properties, unknown toxicity, and stability, highlighting the importance of treating them with the same care as other research chemicals (Swatloski, Holbrey, & Rogers, 2003).

Catalysis and Polymerization

1-Butyl-3-methylimidazolium hexafluorophosphate has been utilized as a solvent in the copper(I) mediated living radical polymerization of methyl methacrylate, demonstrating enhanced reaction rates and narrow polydispersity polymers (Carmichael, Haddleton, Bon, & Seddon, 2000). This suggests potential applications in controlled polymer synthesis and materials science.

Host-Guest Chemistry and Inclusion Complexes

The formation of inclusion complexes with β-cyclodextrin has been investigated using this compound. This ionic liquid showed unique stoichiometry and properties in forming these complexes, suggesting its use in host-guest chemistry and potential applications in drug delivery and material science (Gao et al., 2006).

Photochemical Applications

Its use as a solvent for photochemical reactions has been screened, with studies highlighting its unique properties like low oxygen solubility, enhancement of triplet excited state lifetimes, and weakening of CT interactions. These characteristics make it an interesting medium for photochemical studies and applications (Álvaro, Ferrer, García, & Narayana, 2002).

Surfactant Properties in Analytical Chemistry

It has been used as a novel cationic surfactant for the separation of phenolic compounds by micellar electrokinetic capillary chromatography (MEKC). The study of its effects on buffer concentration, pH, and applied potential in MEKC highlights its potential as a surfactant in analytical chemistry applications (Niu, Qiu, Li, Liu, & Jiang, 2009).

Mechanism of Action

Target of Action

1-Hexadecyl-3-methylimidazolium hexafluorophosphate, also known as HMIMPF6, is an imidazolium-type room temperature ionic liquid (RTIL) It’s known that ionic liquids like hmimpf6 often interact with various biological and chemical entities due to their unique physicochemical properties .

Mode of Action

It’s known that ionic liquids can interact with their targets through a variety of mechanisms, including electrostatic interactions, hydrogen bonding, and van der waals forces . These interactions can lead to changes in the physical and chemical properties of the targets, thereby influencing their function .

Biochemical Pathways

It’s known that ionic liquids can influence a variety of biochemical processes, depending on their specific chemical structure and the nature of their targets .

Pharmacokinetics

The physicochemical properties of ionic liquids, such as their lipophilicity and water solubility, can influence their pharmacokinetic behavior .

Result of Action

It’s known that ionic liquids can have a variety of effects at the molecular and cellular level, depending on their specific chemical structure and the nature of their targets .

Action Environment

The action, efficacy, and stability of HMIMPF6 can be influenced by various environmental factors. For instance, the temperature and pH of the environment can affect the physicochemical properties of ionic liquids, thereby influencing their interaction with their targets . Moreover, the presence of other substances in the environment can also affect the action of ionic liquids .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation and serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Ionic liquids, including 1-Hexadecyl-3-methylimidazolium hexafluorophosphate, have potential in various applications due to their unique properties. They are being explored in areas such as energy storage, electrochemistry, and even antifungal agents.

Customer Q & A

Q1: What is the structural significance of 1-Hexadecyl-3-methylimidazolium hexafluorophosphate and how does it influence its interactions?

A: this compound ([C16mim][PF6]) is an ionic liquid crystal, possessing both the properties of ionic liquids (high thermal stability, negligible vapor pressure) and liquid crystals (ordered molecular arrangements). This unique characteristic arises from its structure: a bulky cation, 1-hexadecyl-3-methylimidazolium, and a weakly coordinating anion, hexafluorophosphate. The long alkyl chain in the cation contributes to its liquid crystalline behavior, forming distinct phases at different temperatures []. This structural feature also drives its interaction with other molecules, such as forming inclusion complexes with β-cyclodextrin, primarily driven by hydrophobic interactions between the alkyl chain and the cyclodextrin cavity [, ].

Q2: What are the potential applications of this compound in material science?

A2: this compound holds promise in various material science applications:

• Transparent Electrodes: It can modify conductive polymers like PEDOT:PSS, enhancing their conductivity and order for use as transparent electrodes in indium-free polymer solar cells [].
• Resistive Switching Layers: The liquid crystalline nature of [C16mim][PF6] makes it suitable as a switching layer in nonvolatile resistive random-access memory (ReRAM) devices. Its ability to form and rupture charge-composed filaments under an electric field enables stable resistive switching behavior [].

Q3: What analytical techniques are commonly employed to characterize this compound?

A3: A variety of analytical techniques are used to characterize the physicochemical properties and behavior of [C16mim][PF6]:

• Thermal Analysis: Differential Scanning Calorimetry (DSC) helps identify phase transitions, including crystal-crystal transitions occurring at lower temperatures [].
• Spectroscopy: Raman spectroscopy provides insights into molecular vibrations and confirmations, aiding in structural analysis, particularly in identifying the smectic A phase []. Nuclear Magnetic Resonance (NMR) spectroscopy, including 13C CP/MAS NMR and 1H NMR, helps determine the structure and interactions within the inclusion complexes formed with β-cyclodextrin [, ].
• X-ray Diffraction: Both small- and wide-angle X-ray diffraction (S-WAXS) are useful for investigating the layered structure and molecular arrangements in different phases []. Single-crystal X-ray diffraction provides detailed information about the crystal structure, including alkyl chain interdigitation [].
• Neutron Scattering: Quasi-elastic neutron scattering (QENS) helps understand the dynamics of the alkyl chains and anions in different phases, providing information about their mobility [].